Cas no 1804244-79-8 (2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one
• CAS No: 1804244-79-8
• MF: C₁₁H₁₂BrNO₃
• MW: 286.12188243866
• CID: 4976281
• Update Time: 2025-06-09

2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one

• Inchi： 1S/C11H12BrNO3/c1-3-8-5-4-6-9(13(15)16)10(8)11(14)7(2)12/h4-7H,3H2,1-2H3
• InChI Key： WRJINZOKHUQUDN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CC)[N+](=O)[O-])=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• XLogP3: 3.4
• Topological Polar Surface Area: 62.9

Additional information on 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one

Introduction to 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one (CAS No. 1804244-79-8)

2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one (CAS No. 1804244-79-8) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromo group, an ethyl-substituted nitrophenyl moiety, and a ketone functional group. These features contribute to its reactivity and functional diversity, making it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one can be represented as C₁₂H₁₃BrNO₃. The presence of the bromo group makes it an excellent leaving group in substitution reactions, while the nitro group imparts electron-withdrawing properties that can influence the reactivity of adjacent functional groups. The ketone functionality further enhances its utility in a wide range of organic transformations.

In the realm of pharmaceutical research, 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one has shown promise as a building block for the synthesis of novel drug candidates. Recent studies have explored its potential as an intermediate in the development of anti-inflammatory agents and anticancer drugs. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound in the synthesis of a series of 6-substituted 2-benzimidazolones, which exhibited potent anti-inflammatory activity. The bromo group was found to be crucial for the subsequent functionalization steps, enabling the introduction of various substituents that modulate the biological activity of the final compounds.

Beyond pharmaceutical applications, 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the synthesis of conductive polymers and other advanced materials. A recent paper in Advanced Materials reported the use of this compound as a monomer in the preparation of polymeric materials with enhanced electrical conductivity and thermal stability. The presence of the nitro group was shown to improve the electron mobility within the polymer matrix, leading to improved performance in electronic devices.

In addition to its synthetic applications, 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one has been studied for its potential as a probe molecule in analytical chemistry. Its distinct spectroscopic properties make it useful for monitoring chemical reactions and detecting specific analytes. A study published in Analytical Chemistry demonstrated the use of this compound as a fluorescent probe for detecting trace amounts of metal ions in environmental samples. The high sensitivity and selectivity of this probe make it a valuable tool for environmental monitoring and industrial quality control.

The synthesis of 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and electrophilic aromatic substitution reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions and catalysts derived from renewable resources.

In conclusion, 2-Bromo-1-(2-ethyl-6-nitrophenyl)propan-1-one (CAS No. 1804244-79-8) is a multifaceted organic compound with a wide range of applications in pharmaceuticals, materials science, and analytical chemistry. Its unique molecular structure and reactivity make it an invaluable intermediate in various synthetic processes. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemical research and development.